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A comparative analysis of perovskite solar cells fabricated with and without formamidinium
acetate (FAAc) reveals significant improvements in power conversion efficiency and operational
stability. The inclusion of FAAc as an additive in the perovskite precursor solution leads to
superior film quality, characterized by reduced defects and enhanced crystallinity, which
translates into enhanced device performance.

The addition of formamidinium acetate (FAAc) has emerged as a important strategy in the
development of high-performance and stable perovskite solar cells (PSCs). Researchers have
demonstrated that incorporating small amounts of FAAc into the perovskite precursor solution
can significantly enhance the power conversion efficiency (PCE) and longevity of these
devices. This guide provides a comprehensive comparison of the performance of perovskite
solar cells with and without FAAc, supported by experimental data and detailed fabrication
protocols.

Performance Comparison

The use of FAAc as an additive has a demonstrably positive impact on the key performance
metrics of perovskite solar cells. The table below summarizes the quantitative improvements
observed in devices fabricated with FAAc compared to a control group without the additive.
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Without FAAc

Performance Metric With 5 mol% FAAc Unit
(Control)

Power Conversion

o 12.13 16.59 %

Efficiency (PCE)

Open-Circuit Voltage
0.91 0.94 \Y

(VOC)

Short-Circuit Current

) 18.81 21.49 mA/cm2
Density (JSC)
Fill Factor (FF) 70 81 %

Data sourced from a study on inverted planar perovskite solar cells with PEDOT:PSS as the
hole extraction layer.[1]

In a separate study focusing on tin-based perovskite solar cells, the champion device
incorporating FAAc achieved a power conversion efficiency (PCE) of 9.96% and maintained
82% of its initial PCE after 1500 hours of light aging, highlighting the significant improvement in
stability.[2] Another investigation demonstrated that PSCs based on FAAc-modified TiO2
reached a PCE of 20.47%, a notable increase from the 18.30% efficiency of the pristine device.

[3]

The Role of FAAc in Enhancing Perovskite Film
Quality

The performance enhancements observed with the addition of FAAc are primarily attributed to
its beneficial effects on the perovskite film's morphology and electronic properties. FAAc plays
a dual role in regulating crystallization and passivating defects within the perovskite layer.[2]

The acetate anion (Ac™) is thought to modulate the crystallization process, leading to the
formation of a more uniform and compact perovskite film with fewer pinholes and grain
boundaries.[4][5] This improved morphology facilitates more efficient charge transport and
reduces non-radiative recombination.
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Simultaneously, the formamidinium cation (FA*) can passivate defects at the grain boundaries
and interfaces of the perovskite film.[3] This defect passivation reduces charge carrier trapping
and recombination, leading to higher open-circuit voltage and fill factor.

Experimental Protocols

The following are detailed experimental protocols for the fabrication of perovskite solar cells,
both with and without the FAAc additive. These protocols are based on established
methodologies in the field and are provided for informational purposes.

Materials and Substrate Preparation

o Substrates: Fluorine-doped tin oxide (FTO) coated glass.

e Precursor Materials: Lead(ll) iodide (Pblz), Formamidinium iodide (FAI), Methylammonium
bromide (MABr), Formamidinium acetate (FAAc), Cesium iodide (Csl).

e Solvents: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).
e Hole Transport Layer (HTL): Spiro-OMeTAD solution.

o Electron Transport Layer (ETL): SnOz2 nanopatrticle solution.

o Metal Contact: Gold (Au).

Substrate Cleaning: The FTO substrates are sequentially cleaned in an ultrasonic bath with
detergent, deionized water, acetone, and isopropanol for 15 minutes each. The substrates are
then dried with a nitrogen gun and treated with UV-ozone for 15 minutes before use.

Perovskite Precursor Solution Preparation

o Control (Without FAAc): A 1.5 M perovskite precursor solution is prepared by dissolving FAI
(1.5 M), Pblz (1.55 M), MABr (0.2 M), and Csl (0.075 M) in a mixed solvent of DMF and
DMSO (4:1 v/v). The solution is stirred overnight in a nitrogen-filled glovebox.

o With FAAc: A 1.5 M perovskite precursor solution is prepared by dissolving FAI (1.5 M), Pblz
(1.55 M), MABr (0.2 M), Csl (0.075 M), and FAAc (5 mol% of the total A-site cations) in a
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mixed solvent of DMF and DMSO (4:1 v/v). The solution is stirred overnight in a nitrogen-
filled glovebox.

Device Fabrication

ETL Deposition: The SnO2z nanoparticle solution is spin-coated onto the cleaned FTO
substrates at 3000 rpm for 30 seconds, followed by annealing at 150°C for 30 minutes.

Perovskite Layer Deposition: The prepared perovskite precursor solution (with or without
FAAC) is spin-coated onto the ETL-coated substrates in a two-step program: 1000 rpm for 10
seconds, followed by 5000 rpm for 30 seconds. During the second step, 100 pL of
chlorobenzene is dispensed onto the spinning substrate as an anti-solvent. The films are
then annealed at 150°C for 15 minutes.

HTL Deposition: The Spiro-OMeTAD solution is spin-coated onto the perovskite layer at 4000
rpm for 30 seconds.

Metal Contact Deposition: Finally, an 80 nm thick gold electrode is deposited by thermal
evaporation through a shadow mask.

Visualizing the Fabrication and Mechanism

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the

proposed mechanism by which FAAc improves perovskite solar cell performance.
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Caption: Experimental workflow for the fabrication of perovskite solar cells.
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Caption: Effect of FAAc on perovskite film quality and device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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